molecular formula C14H12ClF3N2 B8426702 2-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-1-phenylethanamine

2-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-1-phenylethanamine

Cat. No.: B8426702
M. Wt: 300.70 g/mol
InChI Key: XKNCDAOFGHIIKW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-1-phenylethanamine is a useful research compound. Its molecular formula is C14H12ClF3N2 and its molecular weight is 300.70 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C14H12ClF3N2

Molecular Weight

300.70 g/mol

IUPAC Name

2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-1-phenylethanamine

InChI

InChI=1S/C14H12ClF3N2/c15-11-6-10(14(16,17)18)8-20-13(11)7-12(19)9-4-2-1-3-5-9/h1-6,8,12H,7,19H2

InChI Key

XKNCDAOFGHIIKW-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)C(CC2=C(C=C(C=N2)C(F)(F)F)Cl)N

Origin of Product

United States

Synthesis routes and methods I

Procedure details

5.6 g (0.0187 mol) of 2-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-1-phenylethanone are diluted in 50 mL of methanol. 50 g of molecular sieves 3 Å, 14.4 g (0.187 mol) of ammonium acetate and 2.45 g (0.037 mol) of sodium cyanoborohydride are then consequently added. The pH is adjusted to 5-6 with acetic acid (1 mL). After of 4 days of reaction at room temperature, the medium is filtered and 1M aqueous sodium hydroxide is added until pH=12. 150 mL of ethyl acetate are added, after separation, the aqueous phase is extracted twice with 150 mL of ethyl acetate.
Quantity
5.6 g
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reactant
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50 mL
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14.4 g
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reactant
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2.45 g
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reactant
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1 mL
Type
reactant
Reaction Step Three

Synthesis routes and methods II

Procedure details

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